Cas no 460094-87-5 (1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid)

• Product Name: 1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid
• CAS No: 460094-87-5
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5861282
• PubChem ID: 20754487
• Update Time: 2025-05-25

1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1067404
• 1-[(2-fluoropyridin-4-yl)methyl]piperidine-4-carboxylic acid
• 460094-87-5
• SCHEMBL14456680
• 1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid

• Inchi： 1S/C12H15FN2O2/c13-11-7-9(1-4-14-11)8-15-5-2-10(3-6-15)12(16)17/h1,4,7,10H,2-3,5-6,8H2,(H,16,17)
• InChI Key： GNHSWUTUBITYQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)CN1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid

1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid: A Comprehensive Overview

1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid, identified by the CAS registry number 460094-87-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The compound's structure, comprising a piperidine ring substituted with a fluorinated pyridine moiety and a carboxylic acid group, offers a versatile platform for exploring various chemical reactions and biological activities.

The synthesis of 1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

In terms of biological activity, studies have shown that this compound exhibits promising properties in modulating key enzymes and receptors involved in various physiological processes. For example, research published in the Journal of Medicinal Chemistry highlights its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of cardiovascular diseases and neurodegenerative disorders.

The structural versatility of 1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid also lends itself to applications in materials science. Its ability to form stable metal complexes has been explored in recent studies, where it was used as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them candidates for gas storage and catalytic applications.

From an environmental perspective, the biodegradability and eco-toxicological profile of this compound have been evaluated under controlled laboratory conditions. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its potential to accumulate in aquatic ecosystems. However, further studies are warranted to assess its long-term impact under various environmental scenarios.

In conclusion, 1-(2-fluoropyridin-4-yl)methylpiperidine-4-carboxylic acid represents a multifaceted compound with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthetic methodologies and biological evaluations, underscore its potential as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is poised to contribute significantly to the development of novel therapeutic agents and advanced materials.